Cas no 1844868-23-0 (Benzoyl chloride, 5-bromo-2-(chloromethyl)-)

• Product Name: Benzoyl chloride, 5-bromo-2-(chloromethyl)-
• CAS No: 1844868-23-0
• MF: C₈H₅BrCl₂O
• MW: 267.934699773788
• CID: 6068694
• Update Time: 2025-06-07

Benzoyl chloride, 5-bromo-2-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 5-bromo-2-(chloromethyl)-

• Inchi： 1S/C8H5BrCl2O/c9-6-2-1-5(4-10)7(3-6)8(11)12/h1-3H,4H2
• InChI Key： JVOZOVHJAQGBME-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC(Br)=CC=C1CCl

Experimental Properties

• Density: 1.677±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 345.7±37.0 °C(Predicted)

Additional information on Benzoyl chloride, 5-bromo-2-(chloromethyl)-

Introduction to Benzoyl chloride, 5-bromo-2-(chloromethyl)- (CAS No. 1844868-23-0)

Benzoyl chloride, 5-bromo-2-(chloromethyl)-, is a specialized organic compound characterized by its unique molecular structure and reactivity. This compound, identified by the CAS number 1844868-23-0, has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications. The presence of both bromine and chlorine substituents in its molecular framework imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The compound's structure consists of a benzoyl chloride core, which is a well-known reagent in organic synthesis, modified with a 5-bromo substituent and a 2-(chloromethyl) group. These functional groups enhance its utility in various chemical transformations, particularly in the synthesis of more complex molecules. The benzoyl chloride moiety is particularly adept at participating in acylation reactions, where it serves as an acylating agent to introduce acyl groups into other organic molecules.

In recent years, Benzoyl chloride, 5-bromo-2-(chloromethyl)- has been explored for its potential applications in the development of novel pharmaceuticals. Its unique reactivity allows for the construction of intricate molecular architectures that are essential for drug design. For instance, researchers have utilized this compound in the synthesis of heterocyclic compounds, which are prevalent in many bioactive molecules. The bromine and chlorine atoms provide handles for further functionalization, enabling chemists to tailor the properties of the resulting compounds to specific biological targets.

One of the most compelling aspects of Benzoyl chloride, 5-bromo-2-(chloromethyl)- is its role in cross-coupling reactions. These reactions are fundamental to modern synthetic organic chemistry and have revolutionized the way complex molecules are constructed. The presence of both bromine and chlorine atoms makes this compound an excellent candidate for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These reactions allow for the formation of carbon-carbon bonds under mild conditions, facilitating the assembly of complex structures from simpler precursors.

Recent studies have highlighted the utility of Benzoyl chloride, 5-bromo-2-(chloromethyl)- in the development of new materials. Specifically, its ability to participate in polymerization reactions has been exploited to create novel polymers with tailored properties. These polymers find applications in various fields, including biomedicine and nanotechnology. The compound's reactivity also makes it a valuable tool for synthesizing functionalized polymers that exhibit unique mechanical and thermal properties.

The pharmaceutical industry has been particularly interested in Benzoyl chloride, 5-bromo-2-(chloromethyl)- due to its potential as a building block for active pharmaceutical ingredients (APIs). Researchers have demonstrated its use in synthesizing a variety of drug-like molecules, including those with anti-inflammatory and anticancer properties. The ability to introduce acyl groups efficiently into complex molecular frameworks is crucial for drug discovery, and this compound provides an effective means to achieve that goal.

In addition to its pharmaceutical applications, Benzoyl chloride, 5-bromo-2-(chloromethyl)- has found utility in agrochemical research. Its role as an intermediate in the synthesis of herbicides and pesticides has been investigated extensively. The compound's ability to undergo various chemical transformations allows for the creation of molecules with specific biological activities against pests and weeds. This has significant implications for sustainable agriculture and food security.

The synthesis of Benzoyl chloride, 5-bromo-2-(chloromethyl)- involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Modern synthetic methodologies have enabled chemists to produce this compound efficiently on both laboratory and industrial scales. Advances in catalytic systems have also contributed to more sustainable synthetic routes, reducing waste and minimizing environmental impact.

The safety profile of Benzoyl chloride, 5-bromo-2-(chloromethyl)- is an important consideration in its handling and application. While it is not classified as a hazardous material under standard regulations, appropriate precautions must be taken to prevent exposure during synthesis and use. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is essential when working with this compound. Proper ventilation and storage conditions are also critical to ensure safe handling.

In conclusion, Benzoyl chloride, 5-bromo-2-(chloromethyl)- (CAS No. 1844868-23-0) is a versatile organic compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an invaluable intermediate in synthetic chemistry, enabling the construction of complex molecules with tailored properties. As research continues to uncover new applications for this compound, its importance in modern chemical science is likely to grow even further.